4-(1H-pyrrol-1-yl)benzamide
Overview
Description
“4-(1H-pyrrol-1-yl)benzamide” is a chemical compound with the molecular formula C11H10N2O and a molecular weight of 186.21 . It is used for research purposes .
Synthesis Analysis
The synthesis of “4-(1H-pyrrol-1-yl)benzamide” and its derivatives has been reported in several studies . For instance, one study reported the synthesis of 4-(2,5-dimethyl-1H-pyrrol-1-yl)-N’-(2-(substituted)acetyl)benzohydrazides . Another study reported the synthesis of 4-(1H-pyrrol-1-yl)-coumarins and 6-(1H-pyrrol-1-yl)-coumarins from the corresponding aminocoumarins .
Molecular Structure Analysis
The molecular structure of “4-(1H-pyrrol-1-yl)benzamide” consists of a benzamide group attached to a pyrrole ring . The compound has been characterized using various spectroscopic techniques .
Chemical Reactions Analysis
The chemical reactions involving “4-(1H-pyrrol-1-yl)benzamide” and its derivatives have been studied in the context of their biological activities . For example, the introduction of a thiocyanato group to (1H-pyrrol-1-yl)-coumarins was found to increase their antifungal activity .
Physical And Chemical Properties Analysis
“4-(1H-pyrrol-1-yl)benzamide” is a solid compound that is stored at room temperature . Its physical and chemical properties have been characterized using various analytical techniques .
Scientific Research Applications
- Discovery : A study screened over 23,000 chemicals and found that 4-(2,5-dimethyl-1H-pyrrol-1-yl)-N-(2,5-dioxopyrrolidin-1-yl) benzamide (MPPB) enhances mAb production in Chinese hamster ovary (CHO) cells .
- Characterization : Investigations into MPPB’s characteristics include studying cell culture trends and rCHO cell metabolism under MPPB-supplemented conditions .
- Optimization Potential : Further structural optimization of 2,5-dimethylpyrrole derivatives could enhance mAb production and quality control .
Monoclonal Antibody Production Enhancement
Anti-Tuberculosis Therapeutic Compound
Facile Synthesis and Antibacterial Activity
Metabolism Studies
Structure-Activity Relationship (SAR) Studies
Potential Glycan Control
Safety and Hazards
Future Directions
The future directions for the research on “4-(1H-pyrrol-1-yl)benzamide” and its derivatives could involve further investigation of their biological activities and mechanisms of action . Additionally, the development of novel Hsp90 inhibitors that offer selective suppression of Hsp90 isoforms or specific disruption of Hsp90-co-chaperone protein-protein interactions could be a promising area of research .
Mechanism of Action
Target of Action
Related compounds have been shown to interact with various enzymes and proteins
Mode of Action
It’s known that similar compounds can interact with their targets, leading to changes in cellular processes . The specific interactions and resulting changes caused by 4-(1H-pyrrol-1-yl)benzamide require further investigation.
Biochemical Pathways
Related compounds have been shown to influence various biochemical pathways
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 4-(1H-pyrrol-1-yl)benzamide are not well-studied. These properties are crucial for understanding the bioavailability of the compound. It’s known that similar compounds have diverse pharmacokinetic profiles .
Result of Action
Related compounds have been shown to have various effects at the molecular and cellular levels
properties
IUPAC Name |
4-pyrrol-1-ylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O/c12-11(14)9-3-5-10(6-4-9)13-7-1-2-8-13/h1-8H,(H2,12,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RUVGWFCTTWSCRR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C=C1)C2=CC=C(C=C2)C(=O)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(1H-pyrrol-1-yl)benzamide | |
CAS RN |
443917-60-0 |
Source
|
| Record name | 4-(1H-pyrrol-1-yl)benzamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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